ethyl 2-amino-4-oxo-4H-[1,3]thiazino[5,6-c]quinoline-9-carboxylate

• IUPAC Name: ethyl 2-amino-4-oxo-[1,3]thiazino[5,6-c]quinoline-9-carboxylate
• InChI: InChI=1S/C14H11N3O3S/c1-2-20-13(19)7-3-4-10-8(5-7)11-9(6-16-10)12(18)17-14(15)21-11/h3-6H,2H2,1H3,(H2,15,17,18)
• InChI Key: MJJYNENEOJDMDQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C3C(=CN=C2C=C1)C(=O)N=C(S3)N
• Molecular Formula: C14H11N3O3S
• Molecular Weight: 301.32 g/mol

Description

Ethyl 2-amino-4-oxo-4H-[1,3]thiazino[5,6-c]quinoline-9-carboxylate, also known as ETQ, is a synthetic compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. ETQ belongs to the thiazinoquinoline family and has a unique chemical structure that makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of ethyl 2-amino-4-oxo-4H-[1,3]thiazino[5,6-c]quinoline-9-carboxylate is not fully understood, but studies suggest that it may act by inhibiting enzymes involved in DNA replication and protein synthesis. ethyl 2-amino-4-oxo-4H-[1,3]thiazino[5,6-c]quinoline-9-carboxylate has been found to inhibit the activity of bacterial DNA gyrase and topoisomerase IV, which are essential for bacterial DNA replication. Additionally, ethyl 2-amino-4-oxo-4H-[1,3]thiazino[5,6-c]quinoline-9-carboxylate has been shown to inhibit the activity of the ribosome, which is involved in protein synthesis.
Biochemical and Physiological Effects:
ethyl 2-amino-4-oxo-4H-[1,3]thiazino[5,6-c]quinoline-9-carboxylate has been shown to have a range of biochemical and physiological effects. In addition to its antimicrobial and anticancer properties, ethyl 2-amino-4-oxo-4H-[1,3]thiazino[5,6-c]quinoline-9-carboxylate has been found to have anti-inflammatory and antioxidant effects. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of ethyl 2-amino-4-oxo-4H-[1,3]thiazino[5,6-c]quinoline-9-carboxylate is its broad spectrum of activity against various bacterial strains and cancer cell lines. Additionally, ethyl 2-amino-4-oxo-4H-[1,3]thiazino[5,6-c]quinoline-9-carboxylate has shown promising results in inhibiting the replication of the Zika virus. However, one limitation of ethyl 2-amino-4-oxo-4H-[1,3]thiazino[5,6-c]quinoline-9-carboxylate is its potential toxicity, which may limit its use in vivo. Further research is needed to determine the safety and efficacy of ethyl 2-amino-4-oxo-4H-[1,3]thiazino[5,6-c]quinoline-9-carboxylate in animal models and clinical trials.

Future Directions

There are several future directions for research on ethyl 2-amino-4-oxo-4H-[1,3]thiazino[5,6-c]quinoline-9-carboxylate. One area of interest is the development of ethyl 2-amino-4-oxo-4H-[1,3]thiazino[5,6-c]quinoline-9-carboxylate derivatives with improved efficacy and safety profiles. Additionally, further studies are needed to elucidate the mechanism of action of ethyl 2-amino-4-oxo-4H-[1,3]thiazino[5,6-c]quinoline-9-carboxylate and its potential as a therapeutic agent for various diseases. Finally, research on the pharmacokinetics and pharmacodynamics of ethyl 2-amino-4-oxo-4H-[1,3]thiazino[5,6-c]quinoline-9-carboxylate is needed to determine its optimal dosing and administration in vivo.

Synthesis Methods

The synthesis of ethyl 2-amino-4-oxo-4H-[1,3]thiazino[5,6-c]quinoline-9-carboxylate involves a multistep process that starts with the reaction between 2-aminothiophenol and ethyl acetoacetate to form 2-ethoxy-3-(2-mercapto-phenyl)-3-oxo-propionic acid ethyl ester. This intermediate is then reacted with 2-chloro-3-formyl quinoline to form ethyl 2-amino-4-oxo-4H-[1,3]thiazino[5,6-c]quinoline-9-carboxylate.

Scientific Research Applications

Research on ethyl 2-amino-4-oxo-4H-[1,3]thiazino[5,6-c]quinoline-9-carboxylate has primarily focused on its potential as a therapeutic agent. Studies have shown that ethyl 2-amino-4-oxo-4H-[1,3]thiazino[5,6-c]quinoline-9-carboxylate has antimicrobial, anticancer, and antiviral properties. It has been found to inhibit the growth of various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Mycobacterium tuberculosis. ethyl 2-amino-4-oxo-4H-[1,3]thiazino[5,6-c]quinoline-9-carboxylate has also demonstrated cytotoxicity against various cancer cell lines, including breast and lung cancer. Additionally, ethyl 2-amino-4-oxo-4H-[1,3]thiazino[5,6-c]quinoline-9-carboxylate has shown promising results in inhibiting the replication of the Zika virus.